2-((3-benzyl-6-morpholino-4-oxo-3,4-dihydroquinazolin-2-yl)thio)-N-(5-methylisoxazol-3-yl)acetamide

• IUPAC Name: 2-(3-benzyl-6-morpholin-4-yl-4-oxoquinazolin-2-yl)sulfanyl-N-(5-methyl-1,2-oxazol-3-yl)acetamide
• InChI: InChI=1S/C25H25N5O4S/c1-17-13-22(28-34-17)27-23(31)16-35-25-26-21-8-7-19(29-9-11-33-12-10-29)14-20(21)24(32)30(25)15-18-5-3-2-4-6-18/h2-8,13-14H,9-12,15-16H2,1H3,(H,27,28,31)
• InChI Key: WEXPRMRSNVHXHA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)NC(=O)CSC2=NC3=C(C=C(C=C3)N4CCOCC4)C(=O)N2CC5=CC=CC=C5
• Molecular Formula: C25H25N5O4S
• Molecular Weight: 491.6 g/mol

Description

2-((3-benzyl-6-morpholino-4-oxo-3,4-dihydroquinazolin-2-yl)thio)-N-(5-methylisoxazol-3-yl)acetamide is a useful research compound. Its molecular formula is C25H25N5O4S and its molecular weight is 491.57. The purity is usually 95%.
BenchChem offers high-quality 2-((3-benzyl-6-morpholino-4-oxo-3,4-dihydroquinazolin-2-yl)thio)-N-(5-methylisoxazol-3-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((3-benzyl-6-morpholino-4-oxo-3,4-dihydroquinazolin-2-yl)thio)-N-(5-methylisoxazol-3-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antitumor Activity

• A study by Al-Suwaidan et al. (2016) focused on the synthesis of 3-benzyl-substituted-4(3H)-quinazolinones, including compounds similar to the one . These compounds showed significant antitumor activity, with some being more potent than the control drug 5-FU. The research also included molecular docking studies to understand their mechanism of action.

Antimicrobial and Hemolytic Activity

• A study by Gul et al. (2017) reported on the synthesis of 2-[[5-alkyl/aralkyl-1,3,4-oxadiazol-2-yl]thio]-N-[4-(4-morpholinyl)phenyl]acetamides, including compounds structurally similar to the one . These compounds exhibited antimicrobial and hemolytic activities, with several showing significant activity against various microbial species.

Anti-Inflammatory Activities

• Research by Bhati (2013) synthesized compounds including variants of 3,4-dihydroquinazolines, which demonstrated potent anti-inflammatory activity. This study contributes to the understanding of how structural variants of quinazolines can impact biological activity.

Anticonvulsant Agents

• A study by Amir et al. (2012) synthesized benzothiazole derivatives with acetamido and carbothioamido pharmacophores, showing promising results as anticonvulsant agents. The study provides insights into the structure-activity relationships of such compounds.

Synthesis of Isoxazole Derivatives

• Caiazza et al. (1995) worked on the synthesis of isoxazole derivatives, including compounds structurally related to the one . Although this study focused on anti-inflammatory activity, the synthetic methodologies can be relevant for the compound .